N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride, also known as DMHA, is a synthetic compound that has been gaining popularity in scientific research due to its potential applications in various fields. DMHA is a derivative of 2-aminoisoheptane, which is a stimulant that has been used in dietary supplements. However, the focus of
Mechanism of Action
N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride works by stimulating the release of certain neurotransmitters such as dopamine and norepinephrine. This leads to an increase in alertness, focus, and energy. This compound also acts as a vasoconstrictor, which can increase blood pressure and heart rate.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase energy, focus, and alertness. It has also been shown to increase heart rate and blood pressure. Additionally, this compound has been shown to increase the release of certain hormones such as adrenaline and cortisol.
Advantages and Limitations for Lab Experiments
One advantage of using N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride in lab experiments is its ability to increase energy and focus, which can improve experimental outcomes. However, this compound can also have side effects such as increased heart rate and blood pressure, which can interfere with experimental results.
Future Directions
There are several potential future directions for research on N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride. One area of interest is its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as a pesticide. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound.
Synthesis Methods
N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride can be synthesized through a multi-step process starting from 2-bromo-6-hexanone. The first step involves the reaction of 2-bromo-6-hexanone with sodium hydride to yield 6-hexanone. The second step involves the reaction of 6-hexanone with hydroxylamine hydrochloride to yield 6-hydroxyimino hexanone. The final step involves the reaction of 6-hydroxyimino hexanone with dimethylamine to yield this compound.
Scientific Research Applications
N-[6-(dimethylamino)hexyl]-2-(hydroxyimino)acetamide hydrochloride has been studied for its potential applications in various fields such as medicine, sports, and agriculture. In medicine, this compound has been shown to have potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. In sports, this compound has been used as a pre-workout supplement due to its stimulant properties. In agriculture, this compound has been studied for its potential as a pesticide.
Properties
IUPAC Name |
(2Z)-N-[6-(dimethylamino)hexyl]-2-hydroxyiminoacetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21N3O2.ClH/c1-13(2)8-6-4-3-5-7-11-10(14)9-12-15;/h9,15H,3-8H2,1-2H3,(H,11,14);1H/b12-9-; |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQBRHQVOABRVBJ-MWMYENNMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCCCCNC(=O)C=NO.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)CCCCCCNC(=O)/C=N\O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.